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Compound of Interest

Compound Name: 2-Hydroxy-5-nitropyridine

Cat. No.: B147068 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 2-Hydroxy-5-nitropyridine (CAS No. 5418-51-9).

This document provides crucial safety protocols and logistical plans to ensure the secure and

effective use of 2-Hydroxy-5-nitropyridine in a laboratory setting. Adherence to these

guidelines is paramount for minimizing risks and promoting a safe research environment.

Hazard Identification and Classification
2-Hydroxy-5-nitropyridine is classified as a hazardous substance.[1] It is an irritant that can

cause skin, eye, and respiratory irritation.[2][3][4] Ingestion may be harmful to an individual's

health.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Signal Word: Warning[2][4][5]
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The following personal protective equipment is mandatory when handling 2-Hydroxy-5-
nitropyridine to prevent exposure.

Protection Type Specific Recommendations Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield.[6]

To prevent eye irritation from

dust or splashes.[2][4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat or other protective

clothing to prevent skin

exposure.[2][4]

To avoid skin irritation upon

contact.[2][4]

Respiratory Protection

Use a NIOSH-approved N95

dust mask or a full-face

respirator if exposure limits are

exceeded or if irritation is

experienced.[5][6]

To prevent respiratory tract

irritation from inhaling dust.[2]

[4]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[2][4]

Verify that an eyewash station and safety shower are readily accessible.[2][4]

Assemble all necessary PPE and handling equipment before starting.

Handling:

Avoid all personal contact, including inhalation of dust.[1]

Wear the prescribed PPE throughout the handling process.[1][2]

Avoid generating dust during weighing and transferring the compound.[1]
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Use non-sparking tools to prevent ignition sources.[6]

Do not eat, drink, or smoke in the handling area.[1][7]

Storage:

Store in a cool, dry, and well-ventilated place.[2][4]

Keep the container tightly closed to prevent contamination and exposure to moisture.[2][4]

Store away from incompatible materials such as strong oxidizing agents.[2][4]

Emergency First-Aid Protocols
Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[2][4]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing.

Get medical attention if irritation develops.[2][4]

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

[2][4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Call a

physician or poison control center immediately.

[6]

Disposal Plan
All waste containing 2-Hydroxy-5-nitropyridine must be treated as hazardous waste.

Containment:

Collect waste material in a suitable, labeled, and sealed container.[1]
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Disposal:

Dispose of the waste through a licensed hazardous waste disposal company.[2]

Do not empty into drains or the environment.[2]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Physicochemical Properties
Property Value

Appearance Light yellow to beige crystalline powder[3]

Molecular Formula C5H4N2O3[3]

Molecular Weight 140.10 g/mol [3]

Melting Point 188-191 °C[3]

Solubility
Soluble in hot water and alkali liquors; insoluble

in most common organic solvents.[3]
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Workflow for Safe Handling and Disposal of 2-Hydroxy-5-nitropyridine

Preparation

Handling

Post-Experiment

Waste Management
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Prepare Workspace

Weigh/Transfer in Hood

Perform Experiment

Decontaminate Workspace

Collect Waste in Labeled ContainerDoff PPE

Store for Pickup

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Hydroxy-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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